Cas no 1361673-55-3 (3,5-Bis(2,6-dichlorophenyl)picolinonitrile)

• Product Name: 3,5-Bis(2,6-dichlorophenyl)picolinonitrile
• CAS No: 1361673-55-3
• MF: C₁₈H₈Cl₄N₂
• MW: 394.081520080566
• CID: 4912045
• Update Time: 2025-05-19

3,5-Bis(2,6-dichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,6-dichlorophenyl)picolinonitrile

• Inchi： 1S/C18H8Cl4N2/c19-12-3-1-4-13(20)17(12)10-7-11(16(8-23)24-9-10)18-14(21)5-2-6-15(18)22/h1-7,9H
• InChI Key： XARPWEJAALGPCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C#N)=NC=C(C2C(=CC=CC=2Cl)Cl)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 459
• XLogP3: 6.7
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(2,6-dichlorophenyl)picolinonitrile

Introduction to 3,5-Bis(2,6-dichlorophenyl)picolinonitrile (CAS No. 1361673-55-3)

3,5-Bis(2,6-dichlorophenyl)picolinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1361673-55-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nitro-substituted heterocyclic aromatics, featuring a picolinonitrile core structure appended with dichlorophenyl groups at the 3 and 5 positions. The unique architectural design of this molecule imparts distinct electronic and steric properties, making it a promising candidate for various applications in medicinal chemistry and materials science.

The synthesis of 3,5-Bis(2,6-dichlorophenyl)picolinonitrile involves multi-step organic transformations, typically starting from commercially available precursors such as 2,6-dichlorobenzaldehyde and picolinonitrile. The process often requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to enhance the efficiency of the synthesis. These techniques not only improve the overall yield but also minimize unwanted byproducts, which is crucial for pharmaceutical-grade compounds.

In recent years, 3,5-Bis(2,6-dichlorophenyl)picolinonitrile has been extensively studied for its potential applications in drug discovery and development. The presence of electron-withdrawing nitro and cyano groups enhances the compound's reactivity and binding affinity towards biological targets. This has led to its investigation as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The dichlorophenyl substituents further modulate the electronic properties of the molecule, allowing for fine-tuning of its pharmacokinetic characteristics.

One of the most compelling aspects of 3,5-Bis(2,6-dichlorophenyl)picolinonitrile is its role in the development of small-molecule inhibitors. Researchers have leveraged its structural features to design molecules that interact selectively with specific enzymes or receptors involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancers. The ability to modulate these kinases could lead to the development of effective anti-cancer therapies with improved efficacy and reduced side effects.

Moreover, 3,5-Bis(2,6-dichlorophenyl)picolinonitrile has been explored in the context of materials science due to its unique electronic properties. Its nitro and cyano groups contribute to its ability as an electron acceptor in organic semiconductors and light-emitting diodes (OLEDs). The dichlorophenyl groups provide steric hindrance and influence molecular packing, which is critical for optimizing device performance. These properties make it a valuable component in the design of advanced materials with applications ranging from electronics to photovoltaics.

The pharmacological profile of 3,5-Bis(2,6-dichlorophenyl)picolinonitrile has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed its high binding affinity for certain protein targets, suggesting potential therapeutic applications. Additionally, in vitro assays have shown promising results in inhibiting key enzymes associated with inflammatory responses. These findings underscore the compound's potential as a lead molecule for drug development.

Recent advancements in analytical chemistry have enabled more precise characterization of 3,5-Bis(2,6-dichlorophenyl)picolinonitrile, facilitating better understanding of its behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and interactions. These tools are essential for optimizing synthetic routes and evaluating the compound's pharmacological activity.

The environmental impact of 3,5-Bis(2,6-dichlorophenyl)picolinonitrile is also a critical consideration in its development and application. Efforts have been made to design synthetic pathways that minimize waste generation and reduce hazardous byproducts. Green chemistry principles have been integrated into its synthesis to promote sustainability without compromising efficiency or yield. This approach aligns with global efforts to develop environmentally friendly chemical processes.

In conclusion,3,5-Bis(2,6-dichlorophenyl)picolinonitrile (CAS No. 1361673-55-3) represents a significant advancement in chemical biology and pharmaceutical research due to its versatile structure and functional properties. Its potential applications span drug discovery，material science，and beyond，making it a compound of great interest for both academic researchers and industry professionals。As research continues，the full therapeutic promise of this molecule is expected to unfold，leading to innovative treatments for various diseases.